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Abstract

Potassium-41 (1K) is one of the two stable isotopes of potassium, a fundamental element for
life and a versatile tool in scientific research. Its discovery in the early 20th century marked a
significant milestone in our understanding of isotopic composition and nuclear structure. This
technical guide provides an in-depth exploration of the discovery and history of Potassium-41,
detailing the pioneering experimental work and the evolution of analytical techniques for its
study. Quantitative data are presented in a clear, tabular format, and key experimental
workflows are visualized using the DOT language to facilitate a deeper understanding for
researchers, scientists, and drug development professionals.

Introduction

Potassium, an alkali metal, is the seventh most abundant element in the Earth's crust and plays
a critical role in numerous biological processes, including nerve impulse transmission, muscle
contraction, and fluid balance.[1] Naturally occurring potassium is composed of three isotopes:
the two stable isotopes, Potassium-39 (3°K) and Potassium-41 (41K), and the long-lived
radioisotope, Potassium-40 (#°K).[2][3] This guide focuses on the discovery and history of the
stable isotope, Potassium-41.

The journey to uncover the isotopic diversity of elements was a pivotal chapter in the history of
science. While the element potassium was first isolated by Sir Humphry Davy in 1807 through
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the electrolysis of molten caustic potash (KOH), the realization that elements could exist in
forms with differing atomic weights—isotopes—came much later.[2][4][5]

The Discovery of Potassium-41

The discovery of the stable isotopes of potassium, including Potassium-41, is credited to the
British physicist Francis William Aston in 1921.[6][7] This breakthrough was made possible by
his invention of the mass spectrograph, a device that could separate ions based on their mass-
to-charge ratio.[5]

The Pioneering Work of FW. Aston

Aston's work built upon the earlier research of J.J. Thomson, who had observed that neon gas

produced two different parabolic traces in his positive-ray apparatus, suggesting the existence

of two atoms of different masses.[8] Aston refined this technique, developing the first true mass
spectrograph which provided much higher resolution and accuracy.[5][8]

In his experiments, Aston ionized samples of elements and then passed the resulting beam of
positively charged ions through a combination of electric and magnetic fields. These fields
deflected the ions according to their mass-to-charge ratio, with lighter ions being deflected
more than heavier ones. The separated ion beams then struck a photographic plate, creating a
mass spectrum—a series of lines corresponding to each isotope present in the sample.[9]

By 1921, Aston had successfully analyzed numerous elements, demonstrating that many
consisted of a mixture of isotopes. When he analyzed potassium, his mass spectrograph
revealed the presence of two distinct lines, corresponding to masses 39 and 41. This provided
the first definitive evidence for the existence of Potassium-39 and Potassium-41.[6]

Quantitative Data for Naturally Occurring Potassium
Isotopes

The relative abundances and atomic masses of the naturally occurring potassium isotopes
have been refined over the years with the development of more precise analytical techniques.
The currently accepted values are summarized in the table below.
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Natural .
Atomic .
Isotope Protons Neutrons Abundance Stability
Mass (Da)
(%)
39K 19 20 93.2581 38.96370649 Stable
40K 19 21 0.0117 39.9639982 Radioactive
MK 19 22 6.7302 40.96182526 Stable

Data sourced from various chemical and isotopic data sources.[6][7][10][11]

Experimental Protocols
Historical Method: FW. Aston's Mass Spectrography
(circa 1921)

While the exact parameters of Aston's 1921 experiment on potassium are not extensively
documented in a single source, a general methodology can be reconstructed based on the
principles of his mass spectrograph and the techniques used for solid elements at the time.

Objective: To separate the isotopes of potassium and determine their mass-to-charge ratio.
Apparatus: Aston's Mass Spectrograph.
Methodology:

o Sample Preparation: A volatile potassium compound, likely a potassium halide such as
potassium chloride (KCI) or potassium iodide (KI), would have been used. For solid samples,
Aston developed a method of using a heated anode or a composite anode made of a paste
of powdered carbon mixed with the sample.[6]

« lonization: The potassium compound was introduced into the discharge tube of the mass
spectrograph. A high voltage was applied across the tube, creating a gas discharge that
ionized the potassium atoms, producing a beam of positive potassium ions (K*).

o Acceleration: The positive ions were then accelerated out of the discharge tube by a strong
electric field.
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Velocity Selection: The ion beam was passed through an electric field which deflected the
ions. A slit was used to select a narrow range of ion velocities to pass through to the next
stage.

Mass Separation: The velocity-selected ion beam then entered a magnetic field, with the field
lines perpendicular to the direction of ion travel. This magnetic field deflected the ions in a
circular path, with the radius of the path being proportional to the mass of the ion. Lighter
ions (3°K*) were deflected more than heavier ions (*1K+).

Detection: The separated ion beams were directed onto a photographic plate. Each isotope
created a distinct line on the plate.

Analysis: The position of the lines on the photographic plate was used to calculate the mass-
to-charge ratio of each isotope. The intensity of the lines provided an estimate of the relative
abundance of each isotope.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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